Cas no 2445749-51-7 ((1R,5S,7s)-3-oxabicyclo3.3.1nonane-7-carboxylic acid, endo)
2445749-51-7 structure
Product Name:(1R,5S,7s)-3-oxabicyclo3.3.1nonane-7-carboxylic acid, endo
CAS No:2445749-51-7
MF:C9H14O3
MW:170.205663204193
MDL:MFCD32691616
CID:5359766
PubChem ID:154850823
Update Time:2025-09-19
(1R,5S,7s)-3-oxabicyclo3.3.1nonane-7-carboxylic acid, endo Chemical and Physical Properties
Names and Identifiers
-
- (1R,5S)-3-Oxabicyclo[3.3.1]nonane-7-carboxylic acid
- Z4512542729
- (1R,5S,7s)-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid
- (1R,5S,7s)-3-oxabicyclo3.3.1nonane-7-carboxylic acid, endo
-
- MDL: MFCD32691616
- Inchi: 1S/C9H14O3/c10-9(11)8-2-6-1-7(3-8)5-12-4-6/h6-8H,1-5H2,(H,10,11)/t6-,7+,8?
- InChI Key: ZPKMRNLGBBUDAG-DHBOJHSNSA-N
- SMILES: O1C[C@@H]2CC(C(=O)O)C[C@H](C1)C2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 178
- XLogP3: 0.7
- Topological Polar Surface Area: 46.5
(1R,5S,7s)-3-oxabicyclo3.3.1nonane-7-carboxylic acid, endo Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26979806-1g |
(1R,5S,7s)-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid, endo |
2445749-51-7 | 95% | 1g |
$1086.0 | 2023-09-11 | |
| Enamine | EN300-26979806-5g |
(1R,5S,7s)-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid, endo |
2445749-51-7 | 95% | 5g |
$3147.0 | 2023-09-11 | |
| Enamine | EN300-26979806-10g |
(1R,5S,7s)-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid, endo |
2445749-51-7 | 95% | 10g |
$4667.0 | 2023-09-11 | |
| Enamine | EN300-26979806-0.05g |
(1R,5S,7s)-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid |
2445749-51-7 | 95.0% | 0.05g |
$252.0 | 2025-03-20 | |
| Enamine | EN300-26979806-0.1g |
(1R,5S,7s)-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid |
2445749-51-7 | 95.0% | 0.1g |
$376.0 | 2025-03-20 | |
| Enamine | EN300-26979806-0.25g |
(1R,5S,7s)-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid |
2445749-51-7 | 95.0% | 0.25g |
$538.0 | 2025-03-20 | |
| Enamine | EN300-26979806-0.5g |
(1R,5S,7s)-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid |
2445749-51-7 | 95.0% | 0.5g |
$847.0 | 2025-03-20 | |
| Enamine | EN300-26979806-1.0g |
(1R,5S,7s)-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid |
2445749-51-7 | 95.0% | 1.0g |
$1086.0 | 2025-03-20 | |
| Enamine | EN300-26979806-2.5g |
(1R,5S,7s)-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid |
2445749-51-7 | 95.0% | 2.5g |
$2127.0 | 2025-03-20 | |
| Enamine | EN300-26979806-5.0g |
(1R,5S,7s)-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid |
2445749-51-7 | 95.0% | 5.0g |
$3147.0 | 2025-03-20 |
(1R,5S,7s)-3-oxabicyclo3.3.1nonane-7-carboxylic acid, endo Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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